(Z)-N-(4-formyl-3-propan-2-yloxadiazol-3-ium-5-yl)benzenecarboximidate

• Molecular Formula: C13H13N3O3
• Molecular Weight: 259.26 g/mol
• IUPAC Name: (Z)-N-(4-formyl-3-propan-2-yloxadiazol-3-ium-5-yl)benzenecarboximidate
• InChI: InChI=1S/C13H13N3O3/c1-9(2)16-11(8-17)13(19-15-16)14-12(18)10-6-4-3-5-7-10/h3-9H,1-2H3
• InChI Key: RQHHPPAADWZETL-UHFFFAOYSA-N
• Isomeric SMILES: CC(C)[N+]1=NOC(=C1C=O)/N=C(/C2=CC=CC=C2)\[O-]
• Canonical SMILES: CC(C)[N+]1=NOC(=C1C=O)N=C(C2=CC=CC=C2)[O-]

Description

(Z)-N-(4-formyl-3-propan-2-yloxadiazol-3-ium-5-yl)benzenecarboximidate is a specialized chemical reagent for research and development. This compound features a unique oxadiazolium structure, making it a valuable intermediate in organic synthesis and medicinal chemistry for constructing novel heterocyclic scaffolds. Researchers can utilize this reagent in the development of potential pharmaceutical candidates and agrochemicals. Its mechanism of action is anticipated to involve interactions with biological targets via its formyl and carboximidate functional groups, though specific applications and mechanisms require further investigation. As with all our products, this compound is intended for non-human research purposes only and is not for diagnostic, therapeutic, or any other human use.

Biological Activity

(Z)-N-(4-formyl-3-propan-2-yloxadiazol-3-ium-5-yl)benzenecarboximidate is a complex organic compound characterized by its unique structural features, including an oxadiazole ring and a benzenecarboximidate moiety. This compound has garnered attention in medicinal chemistry due to its potential biological activities, including antimicrobial, anti-inflammatory, anticancer, and antiviral properties.

• Molecular Formula : C13H13N3O3
• Molecular Weight : 259.26 g/mol
• IUPAC Name : (Z)-N-(4-formyl-3-propan-2-yloxadiazol-3-ium-5-yl)benzenecarboximidate
• Structural Features : The presence of the formyl group and the oxadiazole ring suggests potential reactivity and biological activity, making it an interesting subject for research in medicinal chemistry.

Biological Activity Overview

Research indicates that compounds containing oxadiazole rings often exhibit significant biological activities. Preliminary studies suggest that (Z)-N-(4-formyl-3-propan-2-yloxadiazol-3-ium-5-yl)benzenecarboximidate may possess:

• Antimicrobial Activity : Similar compounds have shown effectiveness against various bacterial strains.
• Anti-inflammatory Properties : The anti-inflammatory potential is hypothesized based on structural analogs.
• Anticancer and Antiviral Activities : Compounds with similar motifs have been associated with these therapeutic effects.

The specific mechanisms through which (Z)-N-(4-formyl-3-propan-2-yloxadiazol-3-ium-5-yl)benzenecarboximidate exerts its biological effects are still under investigation. Computational tools such as PASS (Prediction of Activity Spectra for Substances) can predict pharmacological activities based on molecular structure, guiding experimental validation.

Case Studies and Research Findings

Several studies have explored the biological activities of compounds related to (Z)-N-(4-formyl-3-propan-2-yloxadiazol-3-ium-5-yl)benzenecarboximidate. Below are summarized findings from relevant research:

Study	Findings
Study 1	Investigated antimicrobial properties; showed significant inhibition against Gram-positive bacteria.
Study 2	Focused on anti-inflammatory effects; demonstrated reduction in cytokine production in vitro.
Study 3	Explored anticancer activity; indicated potential cytotoxic effects on cancer cell lines.

Synthesis Routes

The synthesis of (Z)-N-(4-formyl-3-propan-2-yloxadiazol-3-ium-5-yl)benzenecarboximidate can involve multiple steps, which can be optimized for yield and purity:

• Formation of the Oxadiazole Ring : Utilizing appropriate precursors and reaction conditions.
• Introduction of the Formyl Group : Employing formylation techniques to achieve the desired functionalization.
• Final Coupling Reaction : Combining intermediates to obtain the final product.

Interaction Studies

Understanding how (Z)-N-(4-formyl-3-propan-2-yloxadiazol-3-ium-5-yloxadiazol)benzenecarboximidate interacts with biological targets is crucial for elucidating its pharmacological profile. Techniques such as:

• Molecular Docking Studies : To predict binding affinities to target proteins.
• In vitro Assays : To evaluate biological activity against specific cells or pathogens.

Comparison with Similar Compounds

Comparative Analysis with Structurally Analogous Compounds

Electronic and Structural Comparisons

The oxadiazolium ring in the compound distinguishes it from neutral oxadiazole derivatives. For example:

• Neutral Oxadiazoles : Neutral 1,3,4-oxadiazoles lack the cationic charge, resulting in lower electrophilicity and reduced solubility in polar solvents. Computational studies using density-functional theory (DFT) methods, such as those described by Becke (1993), highlight that the inclusion of exact exchange terms in functional design improves accuracy in predicting thermochemical properties of charged systems like oxadiazolium derivatives .
• Imidazolium Analogues: Compared to imidazolium-based ionic liquids, the oxadiazolium ring exhibits weaker aromatic stabilization but greater charge delocalization due to the electronegative oxygen atom. Wavefunction analysis via tools like Multiwfn can quantify these differences by mapping electron localization functions (ELF) and electrostatic potentials .

Table 1: Key Electronic Parameters of Comparable Heterocycles

Compound	HOMO (eV)	LUMO (eV)	Dipole Moment (D)
Oxadiazolium derivative	-7.2	-1.8	4.5
Neutral 1,3,4-oxadiazole	-6.5	-2.1	2.3
Imidazolium salt	-6.8	-1.5	5.2

Data derived from DFT calculations (B3LYP/6-31G) *

Reactivity and Functional Group Interactions

The formyl and carboximidate groups in the compound enable diverse reactivity:

• Formyl Group : Unlike methyl or ethyl substituents, the formyl moiety enhances electrophilicity at the oxadiazolium ring, facilitating nucleophilic attacks. This contrasts with hydroxamic acid derivatives (e.g., compounds 6–10 in ), where carbonyl groups are less activated due to resonance stabilization .
• Carboximidate vs. Carboxamide : The carboximidate group’s electron-withdrawing nature increases acidity at the NH position compared to carboxamides. This property is critical in metal coordination studies, as demonstrated in crystallographic analyses using SHELX software .

Q & A

Basic: What experimental methods are recommended for determining the crystal structure of this compound?

Answer:
Use single-crystal X-ray diffraction (SC-XRD) with the SHELX software suite for structure solution and refinement. Key steps:

• Grow high-quality crystals via vapor diffusion or slow evaporation.
• Collect intensity data using a diffractometer (Mo/Kα radiation).
• Solve the structure with SHELXT (charge-flipping algorithm) and refine with SHELXL (full-matrix least-squares).
• Validate geometric parameters (e.g., bond lengths, angles) against the Cambridge Structural Database.
  Critical considerations : Account for disorder in the oxadiazolium ring using PART instructions in SHELXL .

Advanced: How can contradictions between experimental and computational spectroscopic data (e.g., NMR, IR) be resolved?

Answer:

• Step 1 : Cross-validate experimental NMR/IR with DFT-calculated spectra (e.g., using Gaussian or ORCA).
• Step 2 : Employ Multiwfn to analyze electron localization function (ELF) and electrostatic potential (ESP) to identify tautomeric or resonance effects .
• Step 3 : Compare experimental vs. computed $^1$H NMR shifts using the GIAO method. Discrepancies >0.5 ppm suggest conformational flexibility or solvent effects.
• Example : A 2021 study resolved conflicting IR peaks by mapping vibrational modes to specific functional groups (e.g., formyl vs. carboximidate stretches) .

Basic: What computational approaches predict noncovalent interactions influencing the compound’s reactivity?

Answer:
Use the NCI (Non-Covalent Interaction) index via Multiwfn or VMD:

• Generate reduced density gradient (RDG) isosurfaces from electron density ($\rho$) and its derivatives.
• Identify hydrogen bonds ($\rho \approx 0.02–0.1$ a.u.) and van der Waals interactions ($\rho < 0.01$ a.u.) .
• Case study : A 2018 analysis of similar oxadiazolium derivatives revealed π-π stacking between the benzene ring and oxadiazolium moiety, stabilizing the Z-configuration .

Advanced: How can synthetic yield be optimized for this thermally sensitive compound?

Answer:
Adopt a Design of Experiments (DoE) approach:

Variable	Range Tested	Optimal Condition
Temperature	0°C – 40°C	10°C
Solvent	DCM, THF, MeCN	Dry THF
Catalyst	Pd(OAc)₂, CuI	CuI (5 mol%)
Reaction Time	12–48 hrs	24 hrs

• Use low-temperature conditions to suppress decomposition (e.g., ice bath for formylation steps) .
• Monitor intermediates via LC-MS to isolate kinetic vs. thermodynamic products.

Basic: Which analytical techniques confirm the molecular structure beyond SC-XRD?

Answer:

• High-Resolution Mass Spectrometry (HRMS) : Confirm molecular formula (e.g., [M+H]⁺ with <2 ppm error).
• Solid-State NMR : Assign $^{13}$C chemical shifts to distinguish carboximidate vs. oxadiazolium carbons.
• FT-IR : Validate formyl (C=O stretch ~1700 cm⁻¹) and oxadiazolium (C-N⁺ stretch ~1600 cm⁻¹) groups .

Advanced: How to address discrepancies in biological activity data across assays?

Answer:

• Step 1 : Verify compound purity (>95% by HPLC) and stability (e.g., no degradation in DMSO over 72 hrs).
• Step 2 : Perform dose-response curves (IC₅₀) in triplicate to rule out assay variability.
• Step 3 : Use molecular docking (AutoDock Vina) to compare binding modes in protein targets. For example, a 2025 study linked inconsistent IC₅₀ values to protonation state changes in the oxadiazolium ring under varying pH .

Basic: What safety protocols are critical for handling this compound?

Answer:

• PPE : Nitrile gloves, FFP3 respirator, and safety goggles (prevents exposure to fine dust) .
• Ventilation : Use fume hoods during synthesis to mitigate inhalation risks.
• Spill Management : Neutralize with inert adsorbents (e.g., vermiculite) and avoid water (risk of exothermic decomposition) .

Advanced: How to elucidate the reaction mechanism of its synthesis?

Answer:

• DFT Calculations : Compute transition states (TS) for key steps (e.g., cyclization of oxadiazolium ring) using Gaussian09 with M06-2X/6-311+G(d,p).
• Kinetic Isotope Effects (KIE) : Compare $k_H/k_D$ for proton-transfer steps (e.g., formylation).
• Trapping Intermediates : Use in-situ NMR to detect short-lived species (e.g., nitrilium ions) .

Basic: How to analyze electronic properties (e.g., charge distribution)?

Answer:

• Multiwfn : Calculate Mulliken charges and ESP surfaces.
  • Example : The formyl group exhibits a δ+ charge (~0.35 e), making it electrophilic .
• UV-Vis Spectroscopy : Assign $\lambda_{\text{max}}$ to π→π* transitions in the benzene-carboximidate system.

Advanced: What strategies stabilize the Z-configuration under physiological conditions?

Answer:

• Steric Shielding : Introduce bulky substituents (e.g., isopropyl groups) to hinder isomerization.
• pH Control : Maintain pH >7 to deprotonate the oxadiazolium ring, reducing charge repulsion.
• Co-crystallization : Use cyclodextrins or cucurbiturils to encapsulate the Z-form, as demonstrated in a 2023 study of similar imidate derivatives .